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Compound of Interest

Compound Name:
2,4-Dichloro-6-(methylthio)-1,3,5-

triazine

Cat. No.: B084562 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,4-dichloro-6-(methylthio)-1,3,5-
triazine, a heterocyclic compound of interest in synthetic and medicinal chemistry. The

document details the molecule's physicochemical properties, provides in-depth experimental

protocols for its synthesis and analysis, and outlines its potential applications. All quantitative

data is summarized for clarity, and key processes are visualized using workflow diagrams.

Physicochemical Properties
2,4-Dichloro-6-(methylthio)-1,3,5-triazine is a substituted triazine derivative. Its key

properties are summarized in the table below. The compound should be handled with

appropriate safety precautions in a laboratory setting.
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Property Value Reference(s)

IUPAC Name
2,4-dichloro-6-

(methylsulfanyl)-1,3,5-triazine
[1]

CAS Number 13705-05-0 [2]

Molecular Formula C₄H₃Cl₂N₃S [1]

Molecular Weight 196.06 g/mol [2]

Melting Point 55-56.5 °C [2]

Boiling Point 125-127 °C @ 12 Torr [2]

Appearance
White to off-white solid (typical

for similar compounds)

Storage Store at 2-8°C [1]

Experimental Protocols
Synthesis of 2,4-Dichloro-6-(methylthio)-1,3,5-triazine
This protocol describes the synthesis via nucleophilic substitution on 2,4,6-trichloro-1,3,5-

triazine (cyanuric chloride, TCT). The reaction is highly chemoselective, allowing for the

stepwise substitution of the chlorine atoms.[3][4]

Materials:

2,4,6-Trichloro-1,3,5-triazine (TCT)

Sodium thiomethoxide (or methanethiol)

N,N-Diisopropylethylamine (DIEA)

Dichloromethane (DCM), anhydrous

Deionized water

Magnesium sulfate (MgSO₄), anhydrous
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Round-bottom flask, magnetic stirrer, ice bath, separatory funnel, rotary evaporator

Procedure:

Dissolve TCT (1.0 equivalent) in anhydrous DCM in a round-bottom flask and cool the

solution to 0°C using an ice bath.

In a separate flask, prepare a solution of the nucleophile. If using sodium thiomethoxide,

dissolve 1.0 equivalent in a suitable solvent. If using methanethiol, use 1.0 equivalent and

add 1.0 equivalent of DIEA as a base.

Slowly add the nucleophile solution to the stirring TCT solution at 0°C.

Add DIEA (1.0 equivalent) to the reaction mixture to neutralize the HCl byproduct.

Stir the reaction at 0°C for 30-60 minutes.

Monitor the reaction progress using Thin Layer Chromatography (TLC) with an ethyl

acetate/hexane mobile phase.

Upon completion, dilute the reaction mixture with DCM.

Wash the organic layer several times with deionized water in a separatory funnel to remove

DIEA salts.

Collect the organic layer and dry it over anhydrous MgSO₄.

Filter the solution and remove the solvent under reduced pressure using a rotary evaporator

to yield the crude product.

The product can be further purified by column chromatography or recrystallization if

necessary.
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Synthesis Workflow
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Caption: Synthesis of 2,4-Dichloro-6-(methylthio)-1,3,5-triazine.
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Analytical Protocols
This method is suitable for analyzing the purity of 2,4-dichloro-6-(methylthio)-1,3,5-triazine.

[5]

Instrumentation & Conditions:

Column: Newcrom R1 reverse-phase column

Mobile Phase: Acetonitrile (MeCN), water, and phosphoric acid. For Mass Spectrometry

(MS) compatible applications, replace phosphoric acid with formic acid.

Detector: UV detector (wavelength to be determined based on UV scan) or Mass

Spectrometer.

Injection Volume: 10 µL (typical, may require optimization)

Flow Rate: 1.0 mL/min (typical, may require optimization)

Procedure:

Sample Preparation: Prepare a stock solution of the compound in MeCN at a concentration

of 1 mg/mL. Dilute with the mobile phase to a suitable working concentration (e.g., 10-100

µg/mL).

System Equilibration: Equilibrate the HPLC system with the mobile phase until a stable

baseline is achieved.

Injection: Inject the prepared sample onto the column.

Data Acquisition: Acquire data for a sufficient duration to allow for the elution of the

compound and any impurities.

Analysis: Integrate the peak corresponding to 2,4-dichloro-6-(methylthio)-1,3,5-triazine to

determine its retention time and purity.
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HPLC Analysis Workflow

Preparation

Analysis

Data Processing

Prepare Sample
(1 mg/mL in MeCN, then dilute)

Inject Sample

Prepare Mobile Phase
(MeCN/Water/Acid)

Equilibrate HPLC System

Acquire Data
(UV or MS Detector)

Integrate Peaks

Determine Purity &
Retention Time

Click to download full resolution via product page

Caption: Workflow for HPLC analysis.

GC-MS is a powerful technique for the identification and quantification of volatile and semi-

volatile compounds like triazine derivatives. The following is a general protocol that can be
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adapted.[6][7]

Instrumentation & Conditions:

GC Column: Non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film

thickness).

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Injector Temperature: 250-280 °C.

Oven Program: Start at 70°C, hold for 1 min, ramp to 280°C at 10-15°C/min, and hold for 5

min. (This must be optimized).

MS Ionization Mode: Electron Impact (EI).

Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

Procedure:

Sample Preparation: Dissolve the sample in a suitable volatile solvent (e.g., dichloromethane

or ethyl acetate) to a concentration of approximately 1 mg/mL.

Injection: Inject a 1 µL aliquot of the prepared sample into the GC.

Separation & Detection: The compound will be separated on the GC column based on its

volatility and interaction with the stationary phase, followed by ionization and detection in the

mass spectrometer.

Data Analysis: Analyze the resulting mass spectrum for the molecular ion peak (M+) and

characteristic fragmentation patterns to confirm the compound's identity and molecular

weight. The isotopic pattern from the two chlorine atoms will be a key diagnostic feature.

Applications and Further Research
2,4-Dichloro-6-(methylthio)-1,3,5-triazine serves as a valuable building block in organic

synthesis. The two reactive chlorine atoms can be sequentially substituted by various

nucleophiles, allowing for the construction of more complex, asymmetrically substituted triazine
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derivatives.[8] These derivatives are of significant interest in medicinal chemistry and materials

science.

Drug Development: The triazine scaffold is present in numerous biologically active

compounds, and this molecule provides a core for creating libraries of new potential

therapeutic agents.[9]

Chiral Derivatizing Reagents: Dichloro-s-triazines have been utilized in the development of

reagents for the enantiomeric separation of amino acids.[3]

Functional Materials: Triazine-based compounds are explored for their applications in

functional materials due to their thermal stability and electronic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 2,4-Dichloro-6-(methylthio)-1,3,5-
triazine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084562#2-4-dichloro-6-methylthio-1-3-5-triazine-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b084562#2-4-dichloro-6-methylthio-1-3-5-triazine-molecular-weight
https://www.benchchem.com/product/b084562#2-4-dichloro-6-methylthio-1-3-5-triazine-molecular-weight
https://www.benchchem.com/product/b084562#2-4-dichloro-6-methylthio-1-3-5-triazine-molecular-weight
https://www.benchchem.com/product/b084562#2-4-dichloro-6-methylthio-1-3-5-triazine-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b084562?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

